Cas no 867286-05-3 (4-{Bicyclo2.2.1heptan-2-yl}-1,3-thiazol-2-amine)

• Product Name: 4-{Bicyclo2.2.1heptan-2-yl}-1,3-thiazol-2-amine
• CAS No: 867286-05-3
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 3277952
• PubChem ID: 72474002
• Update Time: 2025-09-22

4-{Bicyclo2.2.1heptan-2-yl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-THIAZOLAMINE, 4-BICYCLO[2.2.1]HEPT-2-YL-
• 4-(Bicyclo(2.2.1)heptan-2-yl)-1,3-thiazol-2-amine
• 4-(2-bicyclo[2.2.1]heptanyl)-1,3-thiazol-2-amine
• EN300-173895
• SJB28605
• 853-033-5
• 867286-05-3
• 4-{bicyclo[2.2.1]heptan-2-yl}-1,3-thiazol-2-amine
• AKOS033597180
• Z1607200871
• 4-{Bicyclo2.2.1heptan-2-yl}-1,3-thiazol-2-amine

• Inchi： 1S/C10H14N2S/c11-10-12-9(5-13-10)8-4-6-1-2-7(8)3-6/h5-8H,1-4H2,(H2,11,12)
• InChI Key： VBZLFXXQNYUVQX-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 194.08776963Da
• Monoisotopic Mass: 194.08776963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids